Cas no 81110-05-6 (N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester)

• Product Name: N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester
• CAS No: 81110-05-6
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 707978
• PubChem ID: 6915716
• Update Time: 2025-07-08

N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[2-[(Acetylthio)methyl]-1-oxo-3-phenylpropyl]glycine Methyl Ester
• Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-, methyl ester
• (+/-)-N-[2-[(Acetylthio)Methyl]-1-oxo-3-phenylpropyl]glycine
• methyl 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
• FT-0661391
• 81110-05-6
• AKOS030240243
• SCHEMBL8165601
• DB-266019
• Methyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate
• N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester

• Inchi： 1S/C15H19NO4S/c1-11(17)21-10-13(8-12-6-4-3-5-7-12)15(19)16-9-14(18)20-2/h3-7,13H,8-10H2,1-2H3,(H,16,19)
• InChI Key： ZZQJPPJIRYFBFN-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(NCC(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10300
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 487.1°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.543
• PSA: 97.77000
• LogP: 1.80510

N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)